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Compound of Interest

Benzyl 2-aminoacetate
Compound Name: ,
Hydrochloride

Cat. No.: B023967

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical nomenclature is paramount. This guide provides an in-depth overview of Benzyl 2-
aminoacetate Hydrochloride, a compound frequently utilized in peptide synthesis and other
areas of organic chemistry. A comprehensive list of its synonyms is provided to facilitate
accurate identification and sourcing across various chemical databases and suppliers.

Synonyms

Benzyl 2-aminoacetate Hydrochloride is known by a variety of names in scientific literature
and commercial listings. The following table summarizes its most common synonyms, including
alternative names and abbreviations.
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Synonym Category Synonym
IUPAC Name benzyl 2-aminoacetate;hydrochloride[1][2]
Common Synonyms Glycine benzyl ester hydrochloride[1][2]

Benzyl glycinate hydrochloride[1][2]

Benzyl aminoacetate[3][4][5]

Glycine phenylmethyl ester hydrochloride

Abbreviated Forms H-Gly-OBzl-HCI[1][3]

Gly-OBzl HCI[2]

H-Gly-OBn.HCI[1]

Gly-OBzI-HCI[1]

(2-oxo0-2-

Systematic/Other Names ) )
phenylmethoxyethyl)azanium;chloride[1]

Glycine, phenylmethyl ester, hydrochloride[1]

benzyl 2-aminoacetate HCI[1]

N-Bn-glycine hydrochloride[2]

phenylmethyl 2-aminoacetate[4]

2-aminoacetic acid benzyl ester[4]

Chemical Properties and Identifiers

A summary of the key chemical properties and identifiers for Benzyl 2-aminoacetate
Hydrochloride is presented below. This data is essential for experimental design and
regulatory compliance.
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Property

Value

Molecular Formula

C9H12CINO2[1]

Molecular Weight 201.65 g/mol [1]

CAS Number 2462-31-9[1]

Appearance White to light yellow powder or crystal[2][6]

Melting Point 135-140 °CJ[2][6]

Boiling Point 245.5 °C at 760 mmHg[2]

SMILES C1=CC=C(C=C1)COC(=0)CN.CI[1]

inChi INChl=1S/C9H11NO2.CIH/c10-6-9(11)12-7-8-4-
2-1-3-5-8;/h1-5H,6-7,10H2;1H[1][2]

InChlKey VLQHNAMRWPQWNK-UHFFFAOY SA-NJ[1]

Experimental Applications

Benzyl 2-aminoacetate hydrochloride is a key reagent in synthetic organic chemistry,

particularly in the field of peptide synthesis. Its primary function is as a protected form of the

amino acid glycine.

Workflow for Peptide Synthesis using Benzyl 2-aminoacetate Hydrochloride:

Protection Coupling

Benzyl 2-aminoacetate Activation
Hydrochloride

Peptide Coupling Reaction
(with N-protected amino acid)

Deprotection
Forms peptide bond Removal of Benzyl Group Yields free carboxyl group

Elongated Peptide

' (e.g., Hydrogenolysis) '

Click to download full resolution via product page

Caption: A simplified workflow for the use of Benzyl 2-aminoacetate Hydrochloride in peptide

synthesis.
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Experimental Protocol: A General Procedure for Peptide Coupling

A common application of Benzyl 2-aminoacetate hydrochloride is in the synthesis of
dipeptides. The following is a generalized protocol:

e Solubilization: Dissolve Benzyl 2-aminoacetate hydrochloride and an N-protected amino
acid in a suitable aprotic solvent (e.g., dichloromethane or dimethylformamide).

e Activation: Add a coupling agent (e.g., dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC)) and an activating agent (e.g., N-
hydroxysuccinimide (NHS)) to the solution.

» Reaction: Stir the reaction mixture at room temperature until the reaction is complete, which
can be monitored by thin-layer chromatography (TLC).

o Work-up: Filter the reaction mixture to remove any precipitated urea by-product. Wash the
organic layer with an acidic solution, a basic solution, and brine.

 Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and
concentrate under reduced pressure. The crude product is then purified, typically by column
chromatography.

This guide serves as a foundational resource for professionals working with Benzyl 2-
aminoacetate Hydrochloride. The comprehensive list of synonyms and key chemical data will
aid in the unambiguous identification and effective utilization of this important chemical
compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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